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Compound of Interest

Compound Name: 2-Bromo-3-hydroxybutanoic acid

CAS No.: 13881-40-8

Cat. No.: B075983

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2S,3R)-2-Bromo-3-hydroxybutanoic acid is a valuable chiral building block in organic

synthesis, prized for its bifunctional nature and stereochemically defined centers. This

combination of a carboxylic acid, a hydroxyl group, and a bromine atom on a small, four-carbon

backbone allows for a diverse range of chemical transformations. The specific stereochemistry

of the (2S,3R) isomer, in particular, serves as a crucial starting point for the asymmetric

synthesis of a variety of complex molecules, including substituted amino acids and other

biologically active compounds. The strategic placement of the functional groups enables

chemists to perform sequential reactions with high regio- and stereocontrol, making it an

important tool in the construction of enantiomerically pure pharmaceuticals and natural

products.

Key Applications and Synthetic Strategies
The primary utility of (2S,3R)-2-bromo-3-hydroxybutanoic acid lies in its role as a precursor

to other key chiral synthons. Through carefully chosen reaction sequences, it can be converted
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into valuable intermediates such as chiral epoxides and amino acids. These transformations

often proceed with a high degree of stereochemical fidelity, transferring the inherent chirality of

the starting material to the product.

Stereospecific Conversion to Chiral Epoxides
One of the most powerful applications of 2-bromo-3-hydroxybutanoic acid is its conversion

into chiral epoxides. This is typically achieved through an intramolecular Williamson ether

synthesis. The process involves the deprotonation of the hydroxyl group to form an alkoxide,

which then displaces the adjacent bromide ion in an intramolecular SN2 reaction. The

stereochemistry of the starting material directly dictates the stereochemistry of the resulting

epoxide, making this a highly stereospecific transformation. These chiral epoxides are

themselves versatile intermediates, susceptible to ring-opening reactions with a variety of

nucleophiles to introduce new functional groups with controlled stereochemistry.

Synthesis of Chiral Amino Acids
(2S,3R)-2-Bromo-3-hydroxybutanoic acid can also serve as a precursor for the synthesis of

non-proteinogenic amino acids, which are important components of many pharmaceutical

agents. A common strategy involves the conversion of the hydroxyl group to a leaving group,

followed by nucleophilic displacement with an azide source. Subsequent reduction of the azide

yields the corresponding amino group. Alternatively, direct displacement of the bromide with an

amine nucleophile can be employed. The carboxylic acid functionality provides a handle for

further peptide coupling reactions. The synthesis of all four stereoisomers of 3-amino-2-

hydroxybutanoic acids has been achieved through stereospecific reactions starting from

precursors like D-gulonic acid gamma-lactone and D-glucono-delta-lactone, highlighting the

importance of stereocontrolled routes to this class of compounds.[1]

Experimental Protocols
The following protocols provide detailed methodologies for key transformations of (2S,3R)-2-
bromo-3-hydroxybutanoic acid.

Protocol 1: Stereospecific Synthesis of (2R,3R)-3-
Methyloxirane-2-carboxylic acid
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This protocol details the conversion of (2S,3R)-2-bromo-3-hydroxybutanoic acid to its

corresponding chiral epoxide.

Materials:

(2S,3R)-2-Bromo-3-hydroxybutanoic acid

Sodium hydroxide (NaOH) or other suitable base

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Diethyl ether)

Distilled water

Drying agent (e.g., anhydrous magnesium sulfate)

Standard laboratory glassware and stirring apparatus

Procedure:

Dissolve (2S,3R)-2-bromo-3-hydroxybutanoic acid in a suitable anhydrous solvent in a

round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath to 0 °C.

Slowly add a stoichiometric equivalent of a strong base (e.g., sodium hydroxide) to the

solution with vigorous stirring. The base will deprotonate both the carboxylic acid and the

hydroxyl group.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether).

Combine the organic extracts and wash with brine.
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Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate), filter, and

concentrate the solvent under reduced pressure to yield the crude epoxide.

Purify the product by column chromatography or distillation.

Expected Outcome:

This procedure is expected to yield (2R,3R)-3-methyloxirane-2-carboxylic acid with high

stereochemical purity.

Protocol 2: Synthesis of a (2S,3R)-3-Amino-2-
hydroxybutanoic Acid Derivative
This protocol outlines a general procedure for the conversion of the bromo- and hydroxy-

functionalities to an amino group, a key step in synthesizing chiral amino acid derivatives.

Materials:

(2S,3R)-2-Bromo-3-hydroxybutanoic acid

Protecting group for the carboxylic acid (e.g., benzyl bromide, methanol/acid catalyst for

esterification)

Reagents to convert the hydroxyl group to a leaving group (e.g., mesyl chloride, tosyl

chloride)

Azide source (e.g., sodium azide)

Reducing agent for the azide (e.g., hydrogen gas with a palladium catalyst,

triphenylphosphine)

Appropriate solvents for each step

Standard laboratory glassware and workup reagents

Procedure:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b075983/docs?utm_src=pdf-body#application-notes-2-bromo-3-hydroxybutanoic-acid-as-a-versatile-chiral-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075983?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection of the Carboxylic Acid: Protect the carboxylic acid of (2S,3R)-2-bromo-3-
hydroxybutanoic acid as an ester (e.g., benzyl ester, methyl ester) using standard

procedures to prevent its interference in subsequent steps.

Activation of the Hydroxyl Group: Convert the hydroxyl group of the protected starting

material into a good leaving group by reacting it with an appropriate reagent such as mesyl

chloride or tosyl chloride in the presence of a base (e.g., triethylamine, pyridine).

Nucleophilic Substitution with Azide: Displace the leaving group with an azide nucleophile by

reacting the activated compound with sodium azide in a suitable polar aprotic solvent (e.g.,

dimethylformamide). This reaction typically proceeds with inversion of stereochemistry at the

carbon bearing the leaving group.

Reduction of the Azide: Reduce the resulting azide to the corresponding primary amine using

a suitable reducing agent. Catalytic hydrogenation (H2, Pd/C) is a common and clean

method.

Deprotection: Remove the protecting group from the carboxylic acid to yield the final amino

acid derivative.
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Note: Specific yield and enantiomeric excess data for these direct transformations of 2-Bromo-
3-hydroxybutanoic acid were not available in the searched literature. The table represents

expected outcomes based on general principles of stereospecific reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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